Cas no 60420-77-1 (4-amino-4',6,6'-trinitrobiphenyl-2,2'-dicarboxylic acid)

4-amino-4',6,6'-trinitrobiphenyl-2,2'-dicarboxylic acid structure
60420-77-1 structure
Product Name:4-amino-4',6,6'-trinitrobiphenyl-2,2'-dicarboxylic acid
CAS No:60420-77-1
MF:C14H8N4O10
MW:392.23412322998
CID:1623293
PubChem ID:148876
Update Time:2025-04-21

4-amino-4',6,6'-trinitrobiphenyl-2,2'-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-4',6,6'-trinitrobiphenyl-2,2'-dicarboxylic acid
    • 5-amino-2-(2-carboxy-4,6-dinitrophenyl)-3-nitrobenzoic acid
    • 2,2',4'-Trinitro-4-amino-6,6'-dicarboxybiphenyl
    • DTXSID20209174
    • 60420-77-1
    • (1,1'-Biphenyl)-2,2'-dicarboxylic acid, 4-amino-4',6,6'-trinitro-
    • Inchi: 1S/C14H8N4O10/c15-5-1-7(13(19)20)11(9(2-5)17(25)26)12-8(14(21)22)3-6(16(23)24)4-10(12)18(27)28/h1-4H,15H2,(H,19,20)(H,21,22)
    • InChI Key: CGPRZHMJBWWIAC-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C=C(C=1C1C(=CC(=CC=1C(=O)O)N)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 392.02404
  • Monoisotopic Mass: 392.02404246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 683
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 238Ų

Experimental Properties

  • PSA: 230.04

4-amino-4',6,6'-trinitrobiphenyl-2,2'-dicarboxylic acid Related Literature

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